Cas no 671793-79-6 (2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole)

2-(E)-2-(4-Methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole is a structurally distinct oxadiazole derivative characterized by its conjugated ethenyl bridge and methoxy-substituted aromatic systems. This compound exhibits notable photophysical properties due to its extended π-conjugation, making it a candidate for applications in organic electronics and fluorescence-based sensing. The presence of methoxy groups enhances solubility in organic solvents, facilitating processing in thin-film deposition. Its rigid oxadiazole core contributes to thermal and chemical stability, while the tailored substitution pattern allows for fine-tuning of electronic properties. This molecule is of interest in materials science for its potential in optoelectronic devices and as a building block for advanced functional materials.

2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole structure

671793-79-6 structure

Product Name:2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole

CAS No:671793-79-6

MF:C₂₀H₂₀N₂O₅

MW:368.383205413818

CID:5555468

Update Time:2025-06-11

2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 2-[2-(4-methoxyphenyl)vinyl]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole
- 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole
- Inchi： 1S/C20H20N2O5/c1-23-15-8-5-13(6-9-15)7-10-18-21-22-20(27-18)14-11-16(24-2)19(26-4)17(12-14)25-3/h5-12H,1-4H3
- InChI Key： DEERLYRHFRBBDL-UHFFFAOYSA-N
- SMILES： O1C(C2=CC(OC)=C(OC)C(OC)=C2)=NN=C1C=CC1=CC=C(OC)C=C1

2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3145-4932-2μmol	2-[(E)-2-(4-methoxyphenyl)ethenyl]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole	671793-79-6	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3145-4932-5μmol	2-[(E)-2-(4-methoxyphenyl)ethenyl]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole	671793-79-6	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3145-4932-10μmol	2-[(E)-2-(4-methoxyphenyl)ethenyl]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole	671793-79-6	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3145-4932-20μmol	2-[(E)-2-(4-methoxyphenyl)ethenyl]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole	671793-79-6	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F3145-4932-1mg	2-[(E)-2-(4-methoxyphenyl)ethenyl]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole	671793-79-6	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3145-4932-2mg	2-[(E)-2-(4-methoxyphenyl)ethenyl]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole	671793-79-6	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3145-4932-3mg	2-[(E)-2-(4-methoxyphenyl)ethenyl]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole	671793-79-6	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3145-4932-4mg	2-[(E)-2-(4-methoxyphenyl)ethenyl]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole	671793-79-6	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3145-4932-5mg	2-[(E)-2-(4-methoxyphenyl)ethenyl]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole	671793-79-6	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F3145-4932-10mg	2-[(E)-2-(4-methoxyphenyl)ethenyl]-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole	671793-79-6	90%+	10mg	$79.0	2023-07-05

2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
4. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole

Comprehensive Overview of 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole (CAS No. 671793-79-6)

The compound 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole (CAS No. 671793-79-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a 1,3,4-oxadiazole core linked to methoxyphenyl and trimethoxyphenyl groups, makes it a promising candidate for various applications, including drug development and optoelectronic materials. Researchers are particularly interested in its potential as a fluorescence probe or anticancer agent, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole has surged due to their versatility in addressing modern challenges. For instance, its photophysical properties are being explored for use in organic light-emitting diodes (OLEDs) and sensors, aligning with the global push for sustainable technologies. Additionally, its bioactive potential is under scrutiny for targeting diseases such as cancer and inflammation, topics frequently searched in academic and medical communities.

The synthesis of 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole involves multi-step organic reactions, often starting from readily available precursors like 4-methoxybenzaldehyde and 3,4,5-trimethoxybenzoic acid. Its E-configuration (trans double bond) is critical for maintaining its stability and functionality. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structure, ensuring reproducibility for research and industrial applications.

From an SEO perspective, keywords like "oxadiazole derivatives", "methoxyphenyl compounds", and "CAS 671793-79-6 applications" are frequently queried by scientists and manufacturers. This reflects the growing interest in structure-activity relationships (SAR) and molecular design for tailored solutions. Furthermore, discussions on platforms like ResearchGate and PubMed highlight its relevance in drug discovery pipelines and material innovation, making it a trending topic in interdisciplinary research.

Environmental and safety considerations are also paramount when handling 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole. While it is not classified as hazardous, proper lab protocols—such as using personal protective equipment (PPE) and fume hoods—are recommended. This aligns with the broader industry focus on green chemistry and responsible research, which resonate with today’s eco-conscious audience.

In conclusion, 2-(E)-2-(4-methoxyphenyl)ethenyl-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole represents a cutting-edge compound with multifaceted applications. Its integration into high-tech materials and therapeutic strategies underscores its value in advancing science and technology. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.